Cas no 75724-92-4 (Benzoyl chloride,2-(2-oxopropyl)-)
75724-92-4 structure
Product Name:Benzoyl chloride,2-(2-oxopropyl)-
CAS No:75724-92-4
MF:C10H9ClO2
MW:196.630262136459
CID:559700
PubChem ID:12692051
Update Time:2025-04-19
Benzoyl chloride,2-(2-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-(2-oxopropyl)-
- Benzoyl chloride, 2-(2-oxopropyl)- (9CI)
- 2-(2-oxopropyl)benzoyl chloride
- 75724-92-4
- o-acetonylbenzoyl chloride
- DTXSID70507076
-
- Inchi: 1S/C10H9ClO2/c1-7(12)6-8-4-2-3-5-9(8)10(11)13/h2-5H,6H2,1H3
- InChI Key: SOYRYWLNRGQFIF-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1CC(C)=O)=O
Computed Properties
- Exact Mass: 196.02917
- Monoisotopic Mass: 196.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Benzoyl chloride,2-(2-oxopropyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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